Differential Cell Death Modulation: Apoptosis vs. Necrosis
In a controlled study assessing the cytoprotective capacity of calcium‑like peptides against BH3 mimetic‑induced cell death, CALP3 exhibited a pharmacodynamic profile entirely distinct from CALP1. When pancreatic acinar cells were challenged with 5 µM BH3I‑2′, CALP1 (100 µM) significantly amplified apoptosis while suppressing necrosis; in contrast, CALP3 at an identical concentration did not alter apoptosis but instead increased the proportion of viable cells through a reduction in necrotic cell counts (P<0.05) [1]. This divergence is of paramount importance in experimental settings where the maintenance of cell viability is prioritized over the induction of programmed cell death.
| Evidence Dimension | Cell death outcome modulation (apoptosis/necrosis/viability) following BH3 mimetic challenge |
|---|---|
| Target Compound Data | 100 µM CALP3: No significant change in apoptosis; necrosis decreased (P<0.05); proportion of live cells increased (P<0.05) relative to BH3I‑2′ alone |
| Comparator Or Baseline | 100 µM CALP1: Apoptosis increased (P<0.05); necrosis decreased (P<0.05) relative to BH3I‑2′ alone |
| Quantified Difference | Qualitatively, CALP3 uniquely enhances live cell recovery without promoting apoptosis, whereas CALP1 shifts the population toward apoptotic death. |
| Conditions | Isolated mouse pancreatic acinar cells; 5 µM BH3I‑2′ challenge; 30‑min peptide pre‑incubation; viability assessed by annexin V/PI staining |
Why This Matters
Researchers requiring preservation of cell viability in models of Ca²⁺ overload must select CALP3 over CALP1, as the latter actively drives cells toward apoptosis.
- [1] Ferdek PE, et al. BH3 mimetic‑elicited Ca2+ signals in pancreatic acinar cells are dependent on Bax and can be reduced by Ca2+‑like peptides. Cell Death Dis. 2017 Mar 2;8(3):e2640. doi:10.1038/cddis.2017.41 View Source
